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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B7771434

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for isoamyl
benzoate, a common fragrance and flavoring agent also utilized as a solvent and plasticizer in
various industrial and research applications.[1] Adherence to these guidelines is crucial for
maintaining a safe laboratory and manufacturing environment.

Chemical and Physical Properties

Understanding the fundamental properties of isoamyl benzoate is the first step in ensuring its
safe handling.
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Property Value Reference
Synonyms Isopentyl benzoate, 3- 21
Methylbutyl benzoate
CAS Number 94-46-2 [11121[31[4]
Molecular Formula C12H1602 [1112][3]
Molecular Weight 192.25 g/mol [11[3114115]
Appearance Colorless to pale yellow liquid [1][5]
Odor Fruity, sweet, banana-like [5161[7]
Boiling Point 260-262 °C 516171
Flash Point 100 °C (212 °F) - Closed Cup  [8]
Density 0.99 g/mL at 25 °C [11161[7]
Solubility Insoluble in water; soluble in 511171

alcohol and organic solvents.

Toxicological Data

While isoamyl benzoate is considered to have low toxicity, it is essential to be aware of its
potential health effects.[1]

Metric Value Species Reference
Acute Oral LD50 6.33 g/kg Rat [6]
Acute Dermal LD50 > 5 g/kg Rabbit [6]

Health Effects:

o Skin Contact: May cause mild skin irritation.[5][8] Prolonged exposure could lead to
dermatitis or sensitization.[5]

o Eye Contact: May cause eye irritation.[5]
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 Inhalation: May cause respiratory irritation.[5]

e Ingestion: May be harmful if swallowed.[8]

Handling and Storage Precautions

Proper handling and storage are paramount to prevent accidents and exposure.

Handling:

Work in a well-ventilated area.[5][9]

Avoid contact with skin and eyes.[2][5][9]

Wear appropriate personal protective equipment (see Section 4).[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[9]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[9][10][11]

Storage:

Store in a cool, dry, well-ventilated place.[5][9]

Keep containers tightly closed when not in use.[5][12]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[51(€]

Protect from light and heat.[5]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling isoamyl benzoate:
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Protection Type Specification Reference

) Safety glasses with side
Eye/Face Protection ) [5][13]
shields or goggles.

Chemical-resistant gloves
Skin Protection (e.g., neoprene) and a lab [2][5][13]
coat.

Use a properly fitted, air-
) ) purifying or air-fed respirator if
Respiratory Protection S [2][5]
ventilation is inadequate or

exposure limits are exceeded.

Emergency Procedures

In the event of an emergency, follow these procedures.
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[2][5][9]

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap
and water.[5][9] Seek medical attention if irritation develops.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[2][9] Remove contact lenses if present and easy to do.
[2] Get immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] Call a poison control
center or doctor immediately for treatment advice.[2][8]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[2][5][12]
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» Unsuitable Extinguishing Media: Do not use a direct stream of water as it may spread the
fire.[2][8]

e Specific Hazards: Hazardous decomposition products include carbon oxides.[5]
Accidental Release Measures:

o Personal Precautions: Evacuate unnecessary personnel.[13] Wear appropriate PPE.[2][5]
[10] Ensure adequate ventilation.[2][12]

e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[2]

[51(€]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
sand, earth, or vermiculite.[2][5][13] Collect the absorbed material into a suitable container
for disposal.[5][13] Wash the spill area with soap and water.[9]

Experimental Protocol: Small-Scale Spill Cleanup

This protocol details the steps for cleaning up a small spill (less than 100 mL) of isoamyl
benzoate in a laboratory setting.

» Immediate Actions:
o Alert personnel in the immediate area of the spill.

o Ensure the area is well-ventilated. If necessary, open sashes or turn on local exhaust
ventilation.

o Retrieve the chemical spill kit.
e Donning PPE:
o Put on safety goggles.
o Wear chemical-resistant gloves.

o Don a lab coat.
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Containment:

o If the spill is spreading, create a dike around the spill using an absorbent material from the
spill kit (e.g., absorbent pads or sand).

Absorption:

o Gently cover the spill with an absorbent material.

o Allow the material to fully absorb the liquid.

Cleanup:

o Using a scoop or dustpan, carefully collect the saturated absorbent material.

o Place the material into a designated chemical waste bag or container.

Decontamination:

o Wipe the spill area with a cloth or paper towels soaked in a mild soap and water solution.
o Wipe the area again with a clean, wet cloth or paper towels.

o Finally, wipe the area dry.

Disposal:

o Seal the chemical waste bag or container.

o Label the container clearly with the contents ("lIsoamyl Benzoate Spill Debris").

o Dispose of the waste according to your institution's hazardous waste disposal procedures.
Post-Cleanup:

o Remove and dispose of gloves properly.

o Wash hands thoroughly with soap and water.
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o Restock the chemical spill kit.

Visual Workflow: Chemical Spill Response

The following diagram illustrates the logical workflow for responding to a chemical spill.
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Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

Evacuate Immediate Area

Alert Supervisor and
Emergency Services (if necessary)

Don Appropriate PPE

Contain the Spill

Clean Up the Spill
(Using appropriate materials and procedures)

Decontaminate the Area

Dispose of Waste Properly

Document the Incident

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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